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Introduction
Hydrazoic acid (HN₃), also known as hydrogen azide, is a colorless, volatile, and highly

explosive liquid at room temperature.[1] First isolated by the German chemist Theodor Curtius

in 1890, its discovery marked a significant milestone in nitrogen chemistry.[2][3] This technical

guide provides an in-depth exploration of the discovery, history, and key experimental protocols

associated with hydrazoic acid. It is intended for a scientific audience, offering detailed

methodologies, quantitative data, and visual representations of the core chemical processes.

Discovery by Theodor Curtius (1890)
Theodor Curtius, a prominent chemist at the University of Kiel, is credited with the first isolation

of hydrazoic acid.[4][5] His groundbreaking work, published in the journal Berichte der

Deutschen chemischen Gesellschaft, detailed a novel synthesis route involving the reaction of

acyl hydrazide derivatives with nitrous acid.[1][2] This discovery was a culmination of his

extensive research into hydrazine and its compounds.[2][6]

The initial synthesis by Curtius was not a direct reaction with hydrazine itself but involved acyl

hydrazides such as benzoylhydrazine and hippuryl hydrazine.[2] The reaction with nitrous acid

(HNO₂) led to the formation of the corresponding acyl azide, which could then be hydrolyzed to

yield hydrazoic acid.[6][7] This indirect approach was a crucial step in safely handling these

energetic materials.
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A subsequent publication by Curtius in 1893 described a more direct method for producing

hydrazoic acid: the reaction of a dilute, ice-cold solution of hydrazine with red fuming nitric

acid.[2]

Physicochemical Properties of Hydrazoic Acid
Hydrazoic acid is a compound with distinct and hazardous properties. It is a weak acid with a

pKa similar to that of acetic acid.[1] Its high positive enthalpy of formation indicates its inherent

instability, leading to explosive decomposition.[1]

Table 1: Physical and Chemical Properties of Hydrazoic Acid

Property Value Reference(s)

Molecular Formula HN₃ [1]

Molar Mass 43.03 g/mol [1]

Appearance Colorless, volatile liquid [1]

Odor Pungent, irritating [1]

Density 1.09 g/cm³ [1]

Melting Point -80 °C [1]

Boiling Point 37 °C [1]

Acidity (pKa) 4.75 [1]

Standard Enthalpy of

Formation (ΔfHº)
+264 kJ/mol [1]

Experimental Protocols
Curtius's Original Synthesis of Hydrazoic Acid (1890) -
General Method
This protocol describes the general methodology employed by Theodor Curtius in his initial

synthesis of hydrazoic acid from an acyl hydrazide.
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Materials:

Acyl hydrazide (e.g., benzoylhydrazine)

Sodium nitrite (NaNO₂)

Dilute acid (e.g., hydrochloric acid or sulfuric acid) for generating nitrous acid in situ

Apparatus for reaction under cooling and for distillation

Procedure:

A solution of the acyl hydrazide is prepared in an appropriate solvent and cooled in an ice

bath.

A solution of sodium nitrite is slowly added to the cooled acyl hydrazide solution.

Concurrently, a dilute acid is added dropwise to the reaction mixture. This in situ generation

of nitrous acid is crucial for controlling the reaction rate. The reaction is maintained at a low

temperature throughout the addition.

The resulting acyl azide is then carefully isolated.

Hydrolysis of the acyl azide is carried out, typically by gentle heating in water or a suitable

aqueous solution, to liberate hydrazoic acid.

The volatile hydrazoic acid is then purified by careful distillation. Extreme caution is

necessary during this step due to the explosive nature of pure hydrazoic acid.

Synthesis of Hydrazoic Acid from Sodium Azide
A more common and direct laboratory-scale synthesis of hydrazoic acid involves the

acidification of an azide salt, such as sodium azide.

Materials:

Sodium azide (NaN₃)

A strong, non-volatile acid (e.g., concentrated sulfuric acid)
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An inert solvent (optional, for dilution)

Distillation apparatus

Procedure:

Sodium azide is placed in a reaction flask.

A strong acid, such as concentrated sulfuric acid, is added slowly and with cooling to the

sodium azide. The reaction is highly exothermic.

Hydrazoic acid is generated and can be distilled directly from the reaction mixture.

Due to the extreme danger of explosion with pure hydrazoic acid, it is often generated in

situ or distilled as a dilute solution.

Key Chemical Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate the key chemical

pathways and experimental workflows discussed in this guide.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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